methyl 2-[(2,5-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate

• IUPAC Name: methyl 2-[(2,5-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C19H21NO5/c1-11-6-7-12(2)13(8-11)18(21)20-15-10-17(24-4)16(23-3)9-14(15)19(22)25-5/h6-10H,1-5H3,(H,20,21)
• InChI Key: HPMYHQMQAIBRDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC2=CC(=C(C=C2C(=O)OC)OC)OC
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

Methyl 2-[(2,5-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate is a chemical compound that has been widely used in scientific research. It is a member of the benzoylphenylurea family of insecticides and has been found to have a wide range of applications in various fields of study.

Mechanism of Action

Methyl 2-[(2,5-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate acts as a chitin synthesis inhibitor, disrupting the synthesis of chitin, a major component of the insect exoskeleton. This leads to the inhibition of molting and growth, resulting in the death of the insect.
Biochemical and Physiological Effects
Methyl 2-[(2,5-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has been found to have minimal toxicity to mammals and other non-target organisms. However, it has been found to have some effects on the endocrine system of insects, leading to changes in hormone levels and behavior.

Advantages and Limitations for Lab Experiments

Methyl 2-[(2,5-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has several advantages for use in laboratory experiments. It is a potent and selective insecticide that can be used to study insect physiology and behavior. It is also relatively easy to synthesize and has low toxicity to non-target organisms. However, its effectiveness is limited to insects that rely on chitin for their exoskeleton, and it may not be effective against insects that have developed resistance to chitin synthesis inhibitors.

Future Directions

There are several future directions for research involving methyl 2-[(2,5-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate. One area of research is the development of new insecticides based on the benzoylphenylurea family of compounds. Another area of research is the study of the endocrine effects of methyl 2-[(2,5-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate on insects and the potential for its use as a tool to study insect endocrinology. Finally, there is the potential for the development of new applications for methyl 2-[(2,5-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate in fields such as medicine and biotechnology.

Synthesis Methods

Methyl 2-[(2,5-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate can be synthesized through a multi-step process that involves the reaction of 2,5-dimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 2-amino-4,5-dimethoxybenzoic acid to form the benzoylphenylurea derivative. The final step involves the methylation of the amino group using methyl iodide to produce the final product.

Scientific Research Applications

Methyl 2-[(2,5-dimethylbenzoyl)amino]-4,5-dimethoxybenzoate has been widely used in scientific research as a tool to study insect physiology and behavior. It has been found to be effective in disrupting the molting process of insects, leading to the inhibition of growth and development. This has led to its use as an insecticide in agriculture and pest control.